5,6-Difluoropyridine-3-carbonitrile

• IUPAC Name: 5,6-difluoropyridine-3-carbonitrile
• InChI: InChI=1S/C6H2F2N2/c7-5-1-4(2-9)3-10-6(5)8/h1,3H
• InChI Key: NGMVTQXCDCQVEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1F)F)C#N
• Molecular Formula: C6H2F2N2
• Molecular Weight: 140.09 g/mol

Description

5,6-Difluoropyridine-3-carbonitrile is a chemical compound with the molecular formula C6H2F2N2. It has a molecular weight of 140.09. The compound is typically stored at room temperature.

Molecular Structure Analysis

The InChI code for 5,6-Difluoropyridine-3-carbonitrile is 1S/C6H2F2N2/c7-5-1-4 (2-9)3-10-6 (5)8/h1,3H. This indicates that the compound has a pyridine ring with two fluorine atoms and a carbonitrile group attached.

Physical And Chemical Properties Analysis

5,6-Difluoropyridine-3-carbonitrile is a powder that is stored at room temperature.

Scientific Research Applications

Versatile Building Blocks for Heterocyclic Compounds

5,6-Difluoropyridine-3-carbonitrile serves as a versatile building block for the synthesis of various heterocyclic compounds, significantly enriching the chemical space for pharmaceutical and material science research. For instance, it is used in the synthesis of trifluoromethylated N-heterocycles, demonstrating the compound's utility in constructing complex structures with potential biological activity (Manjunath Channapur et al., 2019).

Structural and Spectroscopic Analysis

Its derivatives have been analyzed for structural differences and supramolecular interactions through X-ray diffraction, FT-IR, NMR, and UV–vis absorption spectroscopy. These studies provide insights into the electronic and molecular structure, influencing their physical and chemical properties, which is crucial for the development of new materials and sensors (Marina Tranfić et al., 2011).

Development of Covalent Organic Frameworks

Research indicates the potential use of 5,6-Difluoropyridine-3-carbonitrile derivatives in the development of covalent organic frameworks (COFs). These materials, known for their porosity and stability, are promising for various applications, including gas storage, catalysis, and sensing. The irreversible nucleophilic aromatic substitution reactions facilitated by derivatives of 5,6-Difluoropyridine-3-carbonitrile are key to creating these innovative materials with enhanced chemical stability (Bing-guang Zhang et al., 2018).

Energetic Material Synthesis

Moreover, the compound's derivatives are explored for their energetic properties, indicating its applicability in designing new energetic materials. The structural and thermochemical analysis of these derivatives provides valuable data for their potential use in explosive or propellant formulations, showcasing the versatility of 5,6-Difluoropyridine-3-carbonitrile in the field of materials science (S. Chapyshev et al., 2017).

Advancements in Photopolymerization Processes

Derivatives of 5,6-Difluoropyridine-3-carbonitrile have shown to significantly contribute to the advancement of photopolymerization processes. They serve dual roles as both fluorescent molecular sensors for monitoring polymerization progress and as co-initiators that enhance the speed and efficiency of the polymerization under specific light conditions. This dual functionality opens new avenues for developing advanced materials with tailored properties (J. Ortyl et al., 2019).

Safety and Hazards

The compound is associated with several hazard statements, including H302, H312, H315, H319, H332, and H335. These indicate that the compound can be harmful if swallowed, in contact with skin, or if inhaled. It can also cause skin and eye irritation and may cause respiratory irritation.